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Chemical Profile of Isoelemicin

The table below summarizes the key identifiers and properties of Isoelemicin for your research reference.

Property

Description

Chemical Name

CAS Registry
Number

Molecular Formula

Molecular Weight

IUPAC Name

Solubility

Natural Source

1,2,3-trimethoxy-5-[(E)-prop-1-enyl]benzene [1]

5273-85-8 [1] [2]

Ci12H160s3 [1] [2]

208.26 g/mol [1] [2]

1,2,3-trimethoxy-5-[(E)-prop-1-enyl]benzene [1]

Soluble in organic solvents (e.g., chloroform, DMSO); poorly soluble in water
(155.4 mg/L at 25°C) [1].

The herbs of Erythrina stricta [1] [2]. Also reported in cubeb olil, laurel leaf oil, and
mace oil [1].
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Botanical and Pharmacological Context of Erythrina
stricta

Understanding the source plant can provide valuable context for your isolation work.

e Plant Description: Erythrina stricta is a tree belonging to the Fabaceae (legume) family, native to the
Indian subcontinent, Indochina, and China [3].

¢ Phytochemical Constituents: The plant is known to produce a diverse range of compounds.
Phytochemical studies on its roots and other parts have led to the isolation of:

o Alkaloids: Including the indole alkaloid hypaphorine [3].

o Flavonoids: Various pterocarpans, flavanones, and isoflavones [4].

o Terpenoids and Steroids: Such as sophoradiol, lupeol, and various sterols [4].

¢ Reported Biological Activities: Extracts and compounds from Erythrina stricta have shown several
pharmacological activities in preliminary studies, which may be of interest for drug development.

o Cardioprotective Activity: A leaf extract demonstrated a protective effect in a rat model of
isoproterenol-induced myocardial infarction, likely through an antioxidant mechanism [5].

o Anti-infective Potential: Some isolated compounds have shown antiplasmodial activity
against Plasmodium falciparum and antimycobacterial activity against Mycobacterium
tuberculosis [4].

o Cytotoxic Potential: Certain flavonoids and pterocarpans from the plant have exhibited
cytotoxicity against various human cancer cell lines [4].

General Workflow for Plant Natural Product Isolation

Since a specific protocol for Iseelemicin is not available, the following diagram outlines a standard general

workflow for isolating natural products from plant material, which you can adapt for your research.
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Based on the literature, here are methodological notes to guide your experimental design:
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e Starting Material: The literature indicates that Isoelemicin is found in "the herbs of Erythrina stricta
[1] [2]. Further specificity (e.g., leaves, stems, roots) may require verification.

e Extraction Solvents: Research on related Erythrina species often begins with non-polar or
moderately polar solvents. One study on E. stricta roots used successive Soxhlet extractions with
hexane and dichloromethane (CHzCl2) to extract a range of metabolites [4]. Given Isoelemicin's
structure, these solvents are a logical starting point.

o Purification Techniques: The final purification steps leading to the identification of pure compounds
typically involve a combination of chromatographic techniques, such as gradient column
chromatography and recrystallization [4] [6].

Recommendations for Further Research

To obtain the specific isolation protocol you need, I suggest the following steps:

e Consult Specialized Databases: Search in-depth natural product chemistry journals and databases
(e.g., SciFinder, Reaxys) using the CAS Number (5273-85-8) for more precise technical literature.

¢ Review Brofer Erythrina Literature: Explore isolation procedures used for other, more widely
studied phenylpropanoids or alkaloids from the Erythrina genus. The general principles can often be
directly applied.

e Apply Analytical Methods: Once a fraction is obtained, analytical techniques such as TLC, GC-MS,
and NMR (predicted data is available for Isoelemicin [1]) are essential for identifying and confirming
the identity of the isolated compound.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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